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In-Depth Technical Guide: Disperse Blue 366
For Researchers, Scientists, and Drug Development Professionals

Abstract
Disperse Blue 366 is a monoazo disperse dye belonging to the single azo class of colorants. It

is primarily utilized in the textile industry for the dyeing of hydrophobic fibers, most notably

polyester, due to its characteristic red-light blue hue and good fastness properties. This

technical guide provides a comprehensive overview of the discovery, initial characterization,

and key technical data related to Disperse Blue 366. The synthesis, physicochemical

properties, and dyeing characteristics are detailed, supported by experimental protocols and

data presented in a clear, structured format for ease of reference by researchers and

professionals in the field.

Introduction
The discovery and development of synthetic dyes have been pivotal in numerous industrial

applications, particularly in the coloration of textiles. Disperse dyes, a class of non-ionic dyes

with low water solubility, are specifically designed for dyeing hydrophobic synthetic fibers.

Disperse Blue 366, identified by the CAS Number 361520-06-1, is a significant member of this

class, valued for its vibrant color and performance in high-temperature dyeing processes.[1][2]

This guide aims to consolidate the available technical information on its initial synthesis and

characterization.
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Physicochemical Properties
The fundamental physicochemical properties of Disperse Blue 366 are summarized in the

table below. These characteristics are essential for understanding its behavior in various

applications, from dye bath formulation to its interaction with textile substrates.

Property Value Reference

C.I. Name Disperse Blue 366 [3]

CAS Number 361520-06-1 [1][2][3]

Molecular Formula C₁₉H₁₈N₆O₂ [3][4]

Molecular Weight 362.39 g/mol [3][4]

Molecular Structure Single Azo Class [3][4]

Appearance Dark blue uniform powder [3][4]

Solubility
Insoluble in water; Soluble in

organic solvents
[1]

Synthesis and Discovery
The initial synthesis of Disperse Blue 366 involves a multi-step process characteristic of azo

dye production. The manufacturing method consists of the diazotization of an aromatic amine

followed by a coupling reaction with a suitable coupling component, and a final cyanation step.

[2][4][5]

The general synthesis pathway is as follows:

Diazotization: 2,6-Dibromo-4-nitroaniline is treated with a source of nitrous acid, typically

sodium nitrite in the presence of a strong acid, at low temperatures to form a diazonium salt.

Coupling: The resulting diazonium salt is then reacted with N,N-diethyl-3-

methylbenzenamine (N,N-diethyl-m-toluidine).

Cyanation: The final step involves the introduction of a cyano group.
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Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of Disperse Blue 366
are not extensively available in peer-reviewed literature. However, based on the known

manufacturing methods for similar azo disperse dyes, the following general procedures can be

outlined.

Synthesis of Disperse Blue 366 (General Protocol)
4.1.1. Diazotization of 2,6-Dibromo-4-nitroaniline
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A molar equivalent of 2,6-Dibromo-4-nitroaniline is suspended in a mixture of a strong acid

(e.g., hydrochloric acid) and water in a reaction vessel.

The suspension is cooled to 0-5 °C using an ice-salt bath with continuous stirring.

A pre-cooled aqueous solution of sodium nitrite is added dropwise to the amine suspension,

ensuring the temperature is maintained below 5 °C.

The reaction mixture is stirred for an additional 20-30 minutes to ensure the completion of

the diazotization reaction. The resulting diazonium salt solution is used immediately in the

next step.

4.1.2. Azo Coupling

A molar equivalent of N,N-diethyl-3-methylbenzenamine is dissolved in an appropriate

solvent.

The solution of the coupling component is cooled to 0-5 °C in an ice bath.

The freshly prepared diazonium salt solution is slowly added to the cooled coupling

component solution with vigorous stirring.

The pH of the reaction mixture is maintained within a specified range to facilitate the coupling

reaction.

The resulting azo intermediate precipitates out of the solution and is isolated by filtration.

4.1.3. Cyanation

The isolated azo intermediate is suspended in a suitable solvent.

A cyanating agent is added to the suspension.

The reaction mixture is heated under reflux for a specified period.

The final product, Disperse Blue 366, is isolated, purified, and dried.

Characterization Methods
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The characterization of Disperse Blue 366 would typically involve a suite of analytical

techniques to confirm its structure and purity.

4.2.1. High-Performance Liquid Chromatography (HPLC) HPLC is a standard method for

assessing the purity of disperse dyes and for their quantitative analysis.

System: A liquid chromatograph with a Diode Array Detector (DAD) or a Mass Spectrometer

(MS).

Column: A reverse-phase C18 column is commonly used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

acetate) and an organic solvent (e.g., acetonitrile).

Detection: The DAD allows for the acquisition of UV-Vis spectra of the eluting peaks for

identification, while an MS detector provides mass-to-charge ratio information for structural

confirmation.
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4.2.2. Spectroscopic Analysis

UV-Visible Spectroscopy: To determine the maximum absorption wavelength (λmax) in

various solvents, which is indicative of the dye's color.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the

molecule, such as N=N (azo), C-N, and aromatic rings.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

elucidate the detailed molecular structure.
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Dyeing and Fastness Properties
Disperse Blue 366 is primarily used for high-temperature and high-pressure dyeing of

polyester fabrics.[3][4] The pH of the dyeing bath is typically maintained around 5.[3] The

fastness properties of a dye are critical indicators of its performance and durability on a given

substrate.

Fastness
Property

Test Method Fading Staining Reference

Light Fastness ISO 5 - [3]

Washing

Fastness
ISO 5 5 [3]

Perspiration

Fastness
ISO 5 5 [3]

Ironing Fastness ISO 5 3 [3]

Dry Heat ISO (180°C/30s) 5 3 [3]

Fastness grades are typically rated on a scale of 1 to 5, where 5 indicates the highest fastness.

Conclusion
Disperse Blue 366 is a commercially significant monoazo disperse dye with well-established

applications in the textile industry. Its synthesis follows a conventional pathway for azo dyes,

and it exhibits good fastness properties on polyester. While detailed, publicly available

spectroscopic and physicochemical data are limited, the information presented in this guide

provides a solid foundation for researchers and professionals working with this class of dyes.

Further in-depth characterization would be beneficial for a more complete understanding of its

properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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